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Compound of Interest

Compound Name: 2-Thiophenemethylamine

CAS No.: 55230-88-1

Cat. No.: B7760920

Get Quote

CAS: 27757-85-3 | Formula: C₅H₇NS | MW: 113.18 g/mol

Executive Summary
2-Thiophenemethylamine is a reactive primary amine attached to an electron-rich thiophene

ring. Its dual nature—acting as both a nucleophile (via the amine) and an electrophilic aromatic

substrate (via the thiophene)—dictates its solvent compatibility.

Primary Solvents: Highly soluble in polar aprotic (DMSO, DMF) and chlorinated solvents

(Chloroform, DCM).

Critical Incompatibility: Avoid ketones (Acetone, MEK) due to rapid imine formation.

Stability Risk: Air-sensitive (absorbs CO₂) and susceptible to oxidative darkening. Store

under inert gas.

Physicochemical Profile
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Understanding the fundamental physical properties is prerequisite to designing a solvent

system. The basicity of the amine group (pKa ~8.95) drives its solubility in aqueous acidic

media, while the lipophilic thiophene ring facilitates dissolution in organic media.

Property Value Technical Context

Physical State Clear to yellow liquid
Darkens upon oxidation/air

exposure.

Boiling Point 95-99 °C (at 28 mmHg)
Moderate volatility; amenable

to vacuum distillation.

Density 1.103 g/mL (25 °C)

Slightly denser than water;

forms bottom layer in biphasic

extractions with water.

pKa (Conjugate Acid) 8.95 ± 0.29 (Predicted)
Moderately basic. Exists as a

cation (R-NH₃⁺) at pH < 7.

LogP ~0.8 - 1.2

Moderate lipophilicity; extracts

well into organic phases from

basic aqueous solutions.

Solubility Landscape
The solubility of 2-Thiophenemethylamine is governed by the "Like Dissolves Like" principle,

modified by its capacity for hydrogen bonding (donor/acceptor) and salt formation.

Solvent Classifications
Protogenic Solvents (Alcohols):High Solubility. Methanol and ethanol are excellent solvents

for synthesis and handling.

Chlorinated Solvents:High Solubility. Dichloromethane (DCM) and Chloroform are preferred

for extractions and reactions.

Polar Aprotic:High Solubility. DMF and DMSO are suitable for high-temperature reactions

(e.g., nucleophilic substitutions), though removal is difficult.
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Water:pH Dependent.

Neutral/Basic pH: Moderate to low solubility (oiling out may occur at high concentrations).

Acidic pH: High solubility due to ammonium salt formation (2-

Thiophenemethylammonium).

Solvent Selection Workflow
The following decision tree aids in selecting the optimal solvent based on the intended

application.

Start: Select Application

Chemical Reaction? Purification/Extraction? Long-term Storage?

High Temp (>100°C)? Aqueous Phase pH? Store Neat under N2/Ar
(Avoid Solvents)

Use DMF or DMSO

Yes

Use DCM or THF

No

Acidic (pH < 4) Basic (pH > 10)

Soluble in Water phase
(Salt Form)

Extract w/ DCM or EtOAc
(Free Base)

Click to download full resolution via product page

Figure 1: Decision logic for solvent selection based on experimental intent.

Solvent Compatibility & Reactivity Risks
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2-Thiophenemethylamine is not inert. Its compatibility is limited by the nucleophilicity of the

primary amine and the sensitivity of the thiophene ring.

Incompatible Solvents (Strict Avoidance)
Ketones (Acetone, Methyl Ethyl Ketone):

Mechanism:[1][2][3] Rapid condensation to form imines (Schiff bases), releasing water.

This reaction is reversible but degrades the reagent purity significantly over time.

Risk: High. Do not use acetone for cleaning glassware intended for pure product storage.

Esters (Ethyl Acetate) - Long Term:

Mechanism:[1][2][3] Slow aminolysis can occur, converting the ester to an amide,

especially under reflux or prolonged storage.

Risk: Moderate (acceptable for rapid extractions, unsuitable for storage).

Aldehydes:

Mechanism:[1][2][3] Immediate polymerization or imine formation.

Thiophene Ring Sensitivity
The thiophene ring is electron-rich. While the amine forms stable salts with mineral acids (HCl),

the ring itself can undergo electrophilic attack or polymerization in the presence of strong Lewis

acids or oxidizing acids (e.g., Nitric acid).

2-Thiophenemethylamine

+ Acetone/Ketones

+ HCl (Dilute)

+ Air/CO2

Imine (Schiff Base)
[CONTAMINANT]

Ammonium Salt
[STABLE]

Carbamate/Oxide
[DEGRADATION]
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Figure 2: Primary reactivity pathways affecting solvent and storage choices.

Experimental Protocols
Protocol A: Solubility Screening & Purification
This protocol validates the purity and solubility profile before large-scale use.

Visual Inspection: The liquid should be clear or pale yellow. Dark brown/red indicates

oxidation.

Dissolution Test:

Add 100 µL of amine to 1 mL of solvent (DCM, Toluene, or Ethanol).

Pass Criteria: Immediate, schlieren-free dissolution.

Fail Criteria: Turbidity or phase separation.

Purification (if degraded):

Perform vacuum distillation (bp 95-99°C @ 28 mmHg).

Store distillate immediately under Nitrogen.

Protocol B: Stabilization via Salt Formation
To bypass the liquid's instability and air sensitivity, convert to the Hydrochloride salt for long-

term storage.

Dissolution: Dissolve 1.0 eq of 2-Thiophenemethylamine in dry Diethyl Ether or Ethanol

(0.5 M concentration).

Acidification: Dropwise add 1.1 eq of HCl (2M in Ether or 1.25M in Methanol) at 0°C.

Precipitation: The white HCl salt will precipitate immediately.
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Filtration: Filter the solid, wash with cold ether, and dry under vacuum.

Result: The resulting salt is a stable solid, resistant to oxidation and compatible with

benchtop weighing.

Handling & Storage
Atmosphere: Strictly handle under Inert Gas (Nitrogen or Argon). The amine rapidly absorbs

atmospheric CO₂ to form solid carbamates (white crust).

Temperature: Store at 2-8°C (Refrigerated).

Container: Amber glass vials with Teflon-lined caps to prevent light degradation and leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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